Cas no 1804252-96-7 (1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one)

• Product Name: 1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one
• CAS No: 1804252-96-7
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4970733
• Update Time: 2025-10-28

1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one

• Inchi： 1S/C9H7BrClNO3/c10-7-3-1-2-6(8(13)4-5-11)9(7)12(14)15/h1-3H,4-5H2
• InChI Key： BZWGOCMPSKSBKA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one

1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one: A Comprehensive Overview

The compound 1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one, identified by the CAS number 1804252-96-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a nitrophenyl group attached to a propanone backbone, further substituted with a bromine and chlorine atom. The combination of these functional groups makes this compound a valuable substrate for further chemical modifications and reactions.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The presence of the nitro group, known for its strong electron-withdrawing properties, significantly influences the electronic characteristics of the molecule, making it a promising candidate for drug design. Researchers have explored the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

In terms of synthesis, 1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions, including SNAr (nucleophilic aromatic substitution) reactions, where the nitro group acts as an activating substituent.

From an environmental perspective, understanding the fate and transport of 1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one in different ecosystems is crucial. Studies have shown that this compound undergoes slow degradation under aerobic conditions, primarily through hydrolysis and oxidation pathways. However, its persistence in certain environments raises concerns about potential bioaccumulation. Regulatory agencies are increasingly focusing on assessing such compounds to ensure their safe use and disposal.

In conclusion, 1-(3-Bromo-2-nitrophenyl)-3-chloropropan-1-one is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in future research and development efforts. As our understanding of this compound deepens, so too does its potential to contribute to innovative solutions in medicine, materials science, and beyond.